Cas no 1388031-55-7 (3-(2,3-dichlorophenyl)azetidin-3-ol)

• Product Name: 3-(2,3-dichlorophenyl)azetidin-3-ol
• CAS No: 1388031-55-7
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 5966149
• PubChem ID: 65918184
• Update Time: 2024-01-14

3-(2,3-dichlorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-(2,3-dichlorophenyl)-
• 3-(2,3-Dichlorophenyl)azetidin-3-ol
• EN300-1967454
• 1388031-55-7
• AKOS015259835
• CS-0353330
• 3-(2,3-dichlorophenyl)azetidin-3-ol

• Inchi： 1S/C9H9Cl2NO/c10-7-3-1-2-6(8(7)11)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： BULSTTUMHLVPNO-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC(Cl)=C2Cl)(O)C1

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±42.0 °C(Predicted)
• pka: 13.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines